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Compound of Interest

Compound Name: Direct Blue 71
CAS No.: 75627-20-2
Cat. No.: B15556493
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Direct Blue 71, a tri-azo dye widely
utilized in research and various industrial applications. This document consolidates key
information on its synonyms, chemical and physical properties, and detailed experimental
protocols for its use in protein analysis. While the primary application of Direct Blue 71 in a
research context is as a stain, this guide also addresses its toxicological profile, a critical
consideration for laboratory and development settings.

Synonyms and Alternative Names

Direct Blue 71 is known by a multitude of names across different suppliers and publications. A
comprehensive list of these synonyms is provided below to aid in literature searches and
material sourcing.

o C.I. Direct Blue 71[1]

¢ Sirius Supra Blue BRR[1]
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e Solophenyl Blue GL

o Direct Fast Blue B2RL|[Z]

o Direct Navy Blue L-3RB[2]
o Direct Fast Blue B2R[2]
 Sirius Blue S-BRR[2]

e Solantine Blue FF[3]

e Sirius Light Blue BRR[3][4]
e Amanil Supra Blue BRR
 Atlantic Supra Blue BRR

e Benzo Supra Blue BRR

e Chrome Leather Blue BRR
o Diamine Supra Blue BRR

o Diphenyl Supra Blue BRR
e Nippon Supra Blue BRR

o Tetramine Supra Blue BRR
o C.I. 34140[3][4]

e CAS Number: 4399-55-7[1][3][4]

Quantitative Data

The key chemical and physical properties of Direct Blue 71 are summarized in the table below
for easy reference and comparison.
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Property Value References
Molecular Formula CaoH23N7Nas013S4 [3]

Molecular Weight 1029.87 g/mol [2][3]

CAS Number 4399-55-7 [1113114]
Colour Index Number 34140 [31[4]
Appearance Dark blue to black powder [5]

Solubility in Water Soluble [6]

Amax 594 nm

Experimental Protocols

The most well-documented scientific application of Direct Blue 71 is for the staining of proteins
on blotting membranes, such as nitrocellulose (NC) and polyvinylidene difluoride (PVDF). It
serves as a sensitive and reversible total protein stain, often used as a loading control in
Western blotting experiments.

Staining of Proteins on Blotting Membranes
This protocol is adapted from the widely cited method by Hong et al. (2000).[7][8][9]

Materials:

Staining Solution: 0.1% (w/v) Direct Blue 71 in 40% (v/v) ethanol and 10% (v/v) acetic acid.

Destaining Solution: 40% (v/v) ethanol and 10% (v/v) acetic acid.

Final Wash Solution: Distilled water.

Blotting membrane (NC or PVDF) with transferred proteins.
Procedure:

o Post-Transfer Wash: After protein transfer, briefly wash the membrane in distilled water.
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» Staining: Immerse the membrane in the Staining Solution for 1-5 minutes at room
temperature with gentle agitation.

o Destaining: Transfer the membrane to the Destaining Solution and agitate for 2-5 minutes, or
until the background is clear and protein bands are distinct.

o Final Wash: Wash the membrane with distilled water to remove excess destaining solution.

e Imaging: The membrane can be imaged while wet or after air-drying. Protein bands will
appear as blue-violet.

Reversibility: The staining is reversible, allowing for subsequent immunodetection. To erase the
stain, wash the membrane in a solution of 0.1 M NaOH in 50% ethanol for 5-10 minutes,
followed by several washes in distilled water.

Histological Staining and In Situ Proteome Analysis

While Direct Blue 71 is mentioned for use in histology and for staining tissue sections on
PVDF membranes for in situ proteome analysis, detailed, standardized protocols for these
specific applications are not readily available in peer-reviewed literature. Researchers wishing
to employ Direct Blue 71 for these purposes may need to adapt the protein staining protocol
for membranes, with optimization of incubation times, and staining and destaining solution
concentrations. General histological staining protocols for direct dyes can be used as a starting
point.[10]

Signaling Pathways and Biological Activity

Currently, there is no scientific evidence to suggest that Direct Blue 71 directly participates in
or modulates specific cellular signaling pathways. Its primary role in a biological research
context is as a staining reagent due to its ability to bind to proteins.

The biological activity of concern for Direct Blue 71 is its potential toxicity. As a tri-azo dye, it
can be metabolized to aromatic amines, some of which are known or suspected carcinogens.
This metabolic cleavage can be carried out by intestinal microbiota and liver enzymes.[3]
Therefore, appropriate safety precautions should be taken when handling the compound.

Mandatory Visualizations

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15556493/docs?utm_src=pdf-body#direct-blue-71-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15556493/docs?utm_src=pdf-body#direct-blue-71-a-comprehensive-technical-guide-for-researchers
https://www.stainsfile.com/category/protocols/stain-type/direct-dye/
https://www.benchchem.com/product/b15556493/docs?utm_src=pdf-body#direct-blue-71-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15556493/docs?utm_src=pdf-body#direct-blue-71-a-comprehensive-technical-guide-for-researchers
https://datasheets.scbt.com/sc-218247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Protein Staining on Blotting
Membranes

Analysis
Final Wash in dH20 Reversible

Stain (1-5 min) Destain (2-5 min)

Click to download full resolution via product page

Caption: Experimental workflow for staining proteins on blotting membranes with Direct Blue
71.

Signaling Pathway Diagram

As extensive literature searches did not yield any information on specific signaling pathways
directly involving Direct Blue 71, a corresponding diagram cannot be provided. The primary
role of this compound in a research setting is as an ex vivo staining agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Direct Blue 71: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556493/docs#direct-blue-71-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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